Cas no 53531-68-3 ((3-methylphenyl)methanesulfonyl chloride)
53531-68-3 structure
Product Name:(3-methylphenyl)methanesulfonyl chloride
CAS No:53531-68-3
MF:C8H9ClO2S
MW:204.673860311508
MDL:MFCD04117457
CID:839443
PubChem ID:2760662
Update Time:2025-04-19
(3-methylphenyl)methanesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- M-TOLYLMETHANESULFONYL CHLORIDE
- (3-Methylphenyl)methanesulfonyl chloride
- Benzenemethanesulfonyl chloride, 3-methyl-
- M-TOLYL-METHANESULFONYL CHLORIDE
- 3-methylbenzenemethanesulfonyl chloride
- 3-Methylbenzylsulphonyl chloride
- AC1MC36T
- AC1Q2IPD
- chloro[(3-methylphenyl)methyl]sulfone
- F3308-2771
- PubChem5628
- DB-052357
- ALBB-027027
- F20095
- SCHEMBL1714793
- (3-methylphenyl)methanesulfonyl chloride, AldrichCPR
- m-tolylmethanesulfonylchloride
- CS-0187531
- MFCD04117457
- Z271034376
- m-tolyl methanesulfonyl chloride
- DTXSID60375281
- AKOS000128457
- EN300-52235
- FS-5172
- ICTNKQWSHVQWGK-UHFFFAOYSA-N
- 53531-68-3
- (3-methylphenyl)methanesulfonyl chloride
-
- MDL： MFCD04117457
- Inchi： 1S/C8H9ClO2S/c1-7-3-2-4-8(5-7)6-12(9,10)11/h2-5H,6H2,1H3
- InChI Key： ICTNKQWSHVQWGK-UHFFFAOYSA-N
- SMILES： ClS(CC1C=CC=C(C)C=1)(=O)=O
Computed Properties
- Exact Mass: 204.00127
- Monoisotopic Mass: 204.0011784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Melting Point: 48 °C
- PSA: 34.14
(3-methylphenyl)methanesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 020885-1g |
m-Tolyl-methanesulfonyl chloride |
53531-68-3 | 95% | 1g |
￡58.00 | 2022-03-01 | |
| Fluorochem | 020885-5g |
m-Tolyl-methanesulfonyl chloride |
53531-68-3 | 95% | 5g |
￡167.00 | 2022-03-01 | |
| Fluorochem | 020885-10g |
m-Tolyl-methanesulfonyl chloride |
53531-68-3 | 95% | 10g |
￡280.00 | 2022-03-01 | |
| Alichem | A019139024-1g |
m-Tolylmethanesulfonyl chloride |
53531-68-3 | 95% | 1g |
$153.01 | 2023-09-01 | |
| Alichem | A019139024-5g |
m-Tolylmethanesulfonyl chloride |
53531-68-3 | 95% | 5g |
$454.74 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FI756-1g |
(3-methylphenyl)methanesulfonyl chloride |
53531-68-3 | 95+% | 1g |
647.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FI756-50mg |
(3-methylphenyl)methanesulfonyl chloride |
53531-68-3 | 95+% | 50mg |
83.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-FI756-200mg |
(3-methylphenyl)methanesulfonyl chloride |
53531-68-3 | 95+% | 200mg |
183.0CNY | 2021-07-10 | |
| TRC | B399865-50mg |
(3-Methylphenyl)methanesulfonyl Chloride |
53531-68-3 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B399865-100mg |
(3-Methylphenyl)methanesulfonyl Chloride |
53531-68-3 | 100mg |
$ 65.00 | 2022-06-07 |
(3-methylphenyl)methanesulfonyl chloride Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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